Cas no 95729-65-0 (Azetirelin (~85%))

• Product Name: Azetirelin (~85%)
• CAS No: 95729-65-0
• MF: C₁₅H₂₀N₆O₄
• MW: 348.357102394104
• CID: 1001645
• Update Time: 2025-06-15

Azetirelin (~85%) Chemical and Physical Properties

Names and Identifiers

• Azetirelin
• (2S)-1-[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-4-oxoazetidine-2-carbonyl]amino]propanoyl]pyrrolidine-2-carboxamide
• 70J5AWG54Q
• Azetirelinum
• Azetirelina
• Azetireline
• Azetirelin [INN]
• Azetirelinum [INN-Latin]
• Azetireline [INN-French]
• Azetirelina [INN-Spanish]
• WBGUMUGCONUXFK-DCAQKATOSA-N
• Q27265867
• L-Prolinamide, N-((4-oxo-2-azetidinyl)carbonyl)-L-histidyl-, (S)-
• (-)-N-(((2S)-4-Oxo-2-azetidinyl)carbonyl)-L-histidyl-L-prolinamide
• Nalpha-[(S)-4-OXO-AZETIDINE-2-CARBONYL]-L-HISTIDYL-L-PROLINAMIDE
• Azetirelin (~85%)

• Inchi： 1S/C15H20N6O4/c16-13(23)11-2-1-3-21(11)15(25)10(4-8-6-17-7-18-8)20-14(24)9-5-12(22)19-9/h6-7,9-11H,1-5H2,(H2,16,23)(H,17,18)(H,19,22)(H,20,24)/t9-,10-,11-/m0/s1
• InChI Key： WBGUMUGCONUXFK-DCAQKATOSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@@H]1CC(N1)=O)=O)N1CCC[C@H]1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 582
• XLogP3: -2.8
• Topological Polar Surface Area: 150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Azetirelin (~85%)

Introduction to Azetirelin (~85%) and Its Applications in Modern Research

Azetirelin, a synthetic compound with the CAS number 95729-65-0, has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, often available in a purity of approximately 85%, represents a promising candidate for various therapeutic applications. The chemical structure of Azetirelin features a unique arrangement of atoms that contributes to its distinctive biological activity, making it a subject of intense study among scientists and researchers.

The synthesis and characterization of Azetirelin have been refined through extensive laboratory work, ensuring that its properties align closely with the requirements of modern research methodologies. The compound's molecular formula and structural integrity have been meticulously verified, providing researchers with a reliable tool for investigating its potential effects on biological systems. This level of precision is crucial for advancing our understanding of how Azetirelin interacts with target molecules, particularly in the context of endocrine regulation and neural signaling.

Recent studies have highlighted the therapeutic potential of Azetirelin in addressing various physiological disorders. For instance, research indicates that Azetirelin may play a role in modulating the release of growth hormone, which is essential for maintaining metabolic balance and tissue repair. The compound's ability to interact with specific receptors in the brain has also sparked interest in its potential applications for treating neurodegenerative diseases. By binding to these receptors, Azetirelin may help to mitigate the progression of symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

The ~85% purity specification of Azetirelin underscores its suitability for high-throughput screening and clinical trials. Researchers require compounds of high purity to ensure that experimental results are not confounded by impurities, which could otherwise lead to misleading conclusions. The availability of Azetirelin in this form allows for more accurate dosing and administration protocols, thereby enhancing the reliability of research outcomes. This purity level also facilitates compliance with regulatory standards, which are essential for advancing compounds through the stages of preclinical and clinical development.

In addition to its endocrine-related applications, Azetirelin has shown promise in studies focused on reproductive health. Its molecular structure allows it to mimic certain natural hormones, thereby influencing physiological processes without exerting toxic effects. This characteristic makes it a valuable tool for investigating the mechanisms underlying fertility regulation and hormonal balance. Furthermore, the compound's stability under various storage conditions ensures that it remains viable for long-term research projects, providing continuity across multiple experimental phases.

The development of novel pharmaceuticals relies heavily on the availability of well-characterized compounds like Azetirelin. Its synthesis involves a series of well-established chemical reactions that have been optimized for yield and efficiency. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has enabled researchers to confirm the identity and purity of Azetirelin at every stage of production. These rigorous quality control measures are essential for maintaining consistency across batches and ensuring that researchers worldwide can trust the compound's properties.

The impact of Azetirelin on modern research extends beyond academic studies; it also holds implications for industrial applications. Companies specializing in biochemical reagents recognize the value of high-purity compounds like Azetirelin in developing diagnostic tools and therapeutic agents. By supplying researchers with reliable materials, these companies contribute to the advancement of scientific knowledge and innovation. The ~85% purity level ensures that Azetirelin meets the stringent demands of industrial-scale applications while maintaining its efficacy in laboratory settings.

As our understanding of biological systems continues to evolve, so too does our appreciation for compounds like Azetirelin. Emerging research suggests that this compound may have broader applications than initially anticipated, including potential roles in immunomodulation and anti-inflammatory therapies. The ability to fine-tune its molecular structure allows scientists to explore new derivatives that could enhance its therapeutic profile further. This flexibility underscores the importance of investing in fundamental research aimed at uncovering the full potential of compounds such as Azetirelin.

The global market for specialized chemicals like Azetirelin is expected to grow as demand for high-purity reagents increases across academia and industry. Suppliers must adhere to strict quality standards to meet this growing demand while ensuring sustainable production practices. The ~85% purity specification represents a balanced compromise between cost-effectiveness and performance, making it an attractive option for researchers with varying budgets and requirements.

In conclusion, Azetirelin (CAS number 95729-65-0) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical properties make it an invaluable tool for studying endocrine functions, neural signaling, and reproductive health. The availability of this compound in a high-purity form ensures that researchers can conduct their studies with confidence, knowing that they are working with reliable materials. As scientific understanding progresses,Azetirelin is poised to play an increasingly important role in advancing medical treatments and diagnostic technologies worldwide.